2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol

• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol
• IUPAC Name: 2-(1-thiophen-2-ylethylamino)cyclohexan-1-ol
• InChI: InChI=1S/C12H19NOS/c1-9(12-7-4-8-15-12)13-10-5-2-3-6-11(10)14/h4,7-11,13-14H,2-3,5-6H2,1H3
• InChI Key: PGQOPCZASHHNIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2CCCCC2O

Description

2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol is a cyclohexanol derivative featuring a secondary amine substituent at the 2-position of the cyclohexane ring. The amine group is bonded to a 1-(thiophen-2-yl)ethyl moiety, introducing a heteroaromatic thiophene ring into the structure. This compound’s molecular formula is C₁₂H₁₉NOS, with a molar mass of 225.35 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol typically involves multiple steps:

Formation of Thiophene Derivative: The initial step involves the reaction of thiophene with ethylamine to form 2-thiopheneethylamine.

Cyclohexanol Attachment: The next step involves the attachment of the cyclohexanol group to the thiophene derivative through a series of reactions, including condensation and reduction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis methods with optimizations for yield and purity. Common industrial practices include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can yield alcohols or alkanes.

Scientific Research Applications

2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of various diseases.

Industry: It is used in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: It may interact with enzymes, receptors, or other proteins to exert its effects.

Pathways Involved:

Comparison with Similar Compounds

4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol

• Molecular Formula: C₁₂H₁₉NOS .
• Key Differences: The amino group is at the 4-position of the cyclohexanol ring instead of the 2-position. Positional isomerism may influence conformational stability and receptor binding. For example, the equatorial vs. axial orientation of substituents could alter solubility or bioavailability .

4-[(Thiophen-2-ylmethyl)amino]cyclohexan-1-ol

• Molecular Formula: C₁₁H₁₇NOS .
• Key Differences: A thiophen-2-ylmethyl group replaces the ethyl-thiophene chain.

2-((Thiazol-5-ylmethyl)amino)cyclohexan-1-ol

• Molecular Formula : C₁₀H₁₆N₂OS .
• Key Differences : Thiazole replaces thiophene, introducing an additional nitrogen atom. Thiazole’s higher polarity may decrease lipophilicity, altering pharmacokinetic properties .

Pharmacologically Relevant Compounds

Venlafaxine

• Structure: 1-[2-(Dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol .
• Molecular Mass : 313.86 g/mol (hydrochloride salt) .
• Key Differences: A 4-methoxyphenyl group replaces the thiophene moiety. The dimethylamino group enhances basicity compared to the ethylamine substituent in the target compound. Venlafaxine’s SNRI (serotonin-norepinephrine reuptake inhibitor) activity is well-documented, whereas the target compound’s pharmacological profile remains uncharacterized .

Rotigotine Hydrochloride

• Structure: (6S)-6-[Propyl(2-(2-thienyl)ethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol hydrochloride .
• Molecular Mass : 351.93 g/mol .
• Key Differences: A tetrahydronaphthalene ring replaces cyclohexanol. Rotigotine acts as a dopamine agonist, highlighting how structural complexity (e.g., fused rings) can diversify therapeutic targets .

Comparative Data Table

Compound	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Pharmacological Notes	References
2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	C₁₂H₁₉NOS	225.35	2-amino, ethyl-thiophene substituent	Uncharacterized; structural analog
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	C₁₂H₁₉NOS	225.35	4-amino, ethyl-thiophene substituent	Positional isomer
Venlafaxine	C₁₇H₂₇NO₂·HCl	313.86	1-amino, dimethylamino, 4-methoxyphenyl	SNRI antidepressant
Rotigotine Hydrochloride	C₁₉H₂₅NOS·HCl	351.93	Tetrahydronaphthalene, propyl-thiophene	Dopamine agonist
2-((Thiazol-5-ylmethyl)amino)cyclohexan-1-ol	C₁₀H₁₆N₂OS	212.31	Thiazole substituent	Thiazole analog; intermediate

Key Research Findings

Substituent Position: The 2-amino vs. 4-amino configuration in cyclohexanol derivatives may influence hydrogen-bonding patterns and receptor interactions. For example, equatorial substituents (common in 4-position) could enhance solubility compared to axial orientations .

Thiophene vs.

Alkyl Chain Length : The ethyl-thiophene chain in the target compound may enhance binding affinity compared to shorter (methyl) or bulkier (propyl) chains, as seen in rotigotine .

Biological Activity

2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol, with the CAS number 1218070-52-0, is a compound of interest due to its potential biological activities. Its molecular formula is C$_{12}$H$_{19}$NOS, and it has a molecular weight of 225.35 g/mol. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C$_{12}$H$_{19}$NOS
Molecular Weight	225.35 g/mol
CAS Number	1218070-52-0

The biological activity of 2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol can be attributed to its interaction with various biological targets. Some studies suggest that compounds with similar structures exhibit neuroactive properties, potentially acting on neurotransmitter systems such as acetylcholine receptors and serotonin pathways.

Neuropharmacological Activity

Research indicates that compounds similar to 2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol may inhibit muscular nicotinic acetylcholine receptors. For instance, a thioether analogue of alpha-conotoxin G1 demonstrated significant inhibitory activity with an IC$_{50}$ value of 48 µM, which highlights the potential for similar compounds to influence neuromuscular transmission .

Case Study: Inhibition of Acetylcholine Receptors

A study focused on the synthesis and evaluation of thioether analogues found that structural modifications could lead to varying degrees of receptor inhibition. The compound's efficacy was compared against known neurotoxins, revealing a significant inhibitory potential that warrants further investigation into its therapeutic applications .

Cytotoxicity and Antitumor Activity

Preliminary studies on related compounds have shown promising results in terms of cytotoxicity against cancer cell lines. For example, palladium(II) complexes with structural similarities exhibited substantial cytotoxic effects against A549 (lung cancer) and HT29 (colon cancer) cell lines, suggesting that similar structures could also possess anticancer properties .

Antioxidant Properties

Some derivatives of cyclohexanol compounds have shown antioxidant activity, which can be crucial in mitigating oxidative stress in various biological systems. The antioxidant capacity is often assessed through IC$_{50}$ values, indicating the concentration required to inhibit 50% of free radicals. While specific data for 2-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol is limited, related compounds have demonstrated significant antioxidant effects .